6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile

• CAS No.: 489462-77-3
• Molecular Formula: C15H13N5O2
• Molecular Weight: 295.30 g/mol
• IUPAC Name: 6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile
• InChI: InChI=1S/C15H13N5O2/c1-22-7-6-20-13(17)10(9-16)8-11-14(20)18-12-4-2-3-5-19(12)15(11)21/h2-5,8,17H,6-7H2,1H3
• InChI Key: GHPKJCAYUWNXDF-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C1=N)C#N)C(=O)N3C=CC=CC3=N2

Description

6-Imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile is a tricyclic heterocyclic compound characterized by a fused ring system containing nitrogen atoms. Key structural features include:

• 2-Methoxyethyl substituent at position 7, which may enhance solubility compared to alkyl groups.
• Imino and oxo functional groups, which are critical for hydrogen bonding and intermolecular interactions.

Preparation Methods

The synthesis of 6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile involves multiple steps. The synthetic route typically starts with the preparation of the tricyclic core, followed by the introduction of functional groups such as the imino, methoxyethyl, and carbonitrile groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve optimization of these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a biochemical probe or a ligand for studying biological processes.

Medicine: It could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: It may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context. For example, it may bind to enzymes or receptors, modulating their activity and leading to downstream effects on cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Structural and Functional Differences

The compound ethyl 6-(3-chlorobenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate (, CAS: 534565-93-0) shares the tricyclic core but differs in substituents:

• 7-Methyl group vs. the target compound’s 2-methoxyethyl , suggesting reduced steric hindrance and lower solubility in polar solvents.
• Ethyl carboxylate at position 5 vs. carbonitrile , altering electronic properties and reactivity (e.g., carboxylate may participate in salt formation, while carbonitrile is electron-withdrawing).

Table 1: Substituent Comparison

Position	Target Compound	Analog ()	Impact on Properties
5	Carbonitrile (-C≡N)	Ethyl carboxylate (-COOEt)	Carbonitrile: Electrophilic; Carboxylate: Ionic interactions
7	2-Methoxyethyl (-CH₂CH₂OCH₃)	Methyl (-CH₃)	Methoxyethyl: Higher solubility in polar solvents
6-Imino	Unsubstituted imino (-NH)	3-Chlorobenzoyl imino (-N=C(O)-PhCl)	Chlorobenzoyl: Increased lipophilicity and π-π stacking

Table 2: Analytical Techniques for Structural Validation

Technique	Target Compound Applicability	Example	Purpose
IR Spectroscopy	Yes	Confirmed carbonyl (C=O) stretches	Identifies functional groups (e.g., oxo, imino)
UV-Vis	Yes	λmax for conjugated systems	Electronic transition analysis
Elemental Analysis	Yes	C, H, N, S quantification	Verifies molecular formula

Biological Activity

6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile is a complex organic compound characterized by a unique tricyclic structure that incorporates a triazatricyclo framework. This compound has gained attention for its potential biological activities due to the presence of various functional groups such as imino and carbonyl groups. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.

Structural Characteristics

The molecular formula of this compound indicates a molecular weight of approximately 302.39 g/mol. The structural features contribute significantly to its reactivity and biological interactions.

Property	Value
Molecular Formula	C₁₄H₁₅N₃O₂
Molecular Weight	302.39 g/mol
Functional Groups	Imino, Carbonyl
Structural Framework	Triazatricyclo

The biological activity of 6-imino-7-(2-methoxyethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile may involve interactions with various biological targets such as enzymes and receptors. Preliminary studies suggest that the compound can modulate enzymatic pathways or receptor activities leading to therapeutic effects.

Potential Mechanisms Include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Binding : It could interact with receptors influencing cellular signaling pathways.

Biological Activity Studies

Research has demonstrated the potential pharmacological effects of this compound through various bioassays:

• Antimicrobial Activity : In vitro tests have shown that the compound exhibits significant antimicrobial properties against a range of bacterial strains.
• Anti-inflammatory Effects : Studies indicate that it may reduce inflammation markers in cellular models.
• Anticancer Potential : Preliminary data suggest cytotoxic effects on cancer cell lines, warranting further investigation into its mechanisms.

Case Studies

Recent studies have focused on evaluating the compound's efficacy and safety profile:

• Study 1 : Evaluated the antimicrobial activity against Gram-positive and Gram-negative bacteria using disc diffusion methods. Results indicated a notable zone of inhibition compared to control groups.
• Study 2 : Investigated anti-inflammatory properties in murine models where treatment with the compound resulted in reduced levels of pro-inflammatory cytokines.

Quantitative Analysis

Quantitative studies using techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) are essential for elucidating binding affinities and mechanisms of action.

Study Type	Methodology	Findings
Antimicrobial Assay	Disc Diffusion	Significant zones of inhibition
Anti-inflammatory Study	Cytokine Profiling	Reduced pro-inflammatory cytokines
Binding Affinity Study	SPR/ITC	Strong binding to target enzymes